N,N-Didesmethyl N-tert-Butoxycarbonyl Diltiazem
N,N-Didesmethyl N-tert-Butoxycarbonyl Diltiazem
Brand Name:
Vulcanchem
CAS No.:
1289643-62-4
VCID:
VC0134047
InChI:
InChI=1S/C25H30N2O6S/c1-16(28)32-21-22(17-10-12-18(31-5)13-11-17)34-20-9-7-6-8-19(20)27(23(21)29)15-14-26-24(30)33-25(2,3)4/h6-13,21-22H,14-15H2,1-5H3,(H,26,30)/t21-,22+/m1/s1
SMILES:
CC(=O)OC1C(SC2=CC=CC=C2N(C1=O)CCNC(=O)OC(C)(C)C)C3=CC=C(C=C3)OC
Molecular Formula:
C25H30N2O6S
Molecular Weight:
486.583
N,N-Didesmethyl N-tert-Butoxycarbonyl Diltiazem
CAS No.: 1289643-62-4
Cat. No.: VC0134047
Molecular Formula: C25H30N2O6S
Molecular Weight: 486.583
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1289643-62-4 |
|---|---|
| Molecular Formula | C25H30N2O6S |
| Molecular Weight | 486.583 |
| IUPAC Name | [(2S,3S)-2-(4-methoxyphenyl)-5-[2-[(2-methylpropan-2-yl)oxycarbonylamino]ethyl]-4-oxo-2,3-dihydro-1,5-benzothiazepin-3-yl] acetate |
| Standard InChI | InChI=1S/C25H30N2O6S/c1-16(28)32-21-22(17-10-12-18(31-5)13-11-17)34-20-9-7-6-8-19(20)27(23(21)29)15-14-26-24(30)33-25(2,3)4/h6-13,21-22H,14-15H2,1-5H3,(H,26,30)/t21-,22+/m1/s1 |
| Standard InChI Key | IMWNUUJVCLTJIT-YADHBBJMSA-N |
| SMILES | CC(=O)OC1C(SC2=CC=CC=C2N(C1=O)CCNC(=O)OC(C)(C)C)C3=CC=C(C=C3)OC |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator